2,5-dimethyl-N-(2-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-[2-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C17H22N4O5S2/c1-12-4-5-13(2)15(8-12)28(25,26)19-9-16(22)21-10-14(11-21)27(23,24)17-18-6-7-20(17)3/h4-8,14,19H,9-11H2,1-3H3
• InChI Key: DASHUAHIXFCJLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCC(=O)N2CC(C2)S(=O)(=O)C3=NC=CN3C
• Molecular Formula: C17H22N4O5S2
• Molecular Weight: 426.5 g/mol

Description

2,5-dimethyl-N-(2-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H22N4O5S2 and its molecular weight is 426.51. The purity is usually 95%.
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Scientific Research Applications

Gastroprotective Properties

• Cytoprotective Agent : A compound with similar sulfonamide structure, ebrotidine, has been shown to possess gastroprotective properties by enhancing the synthesis and secretion of mucus components, promoting mucosal repair, and maintaining mucosal integrity, suggesting potential applications in the treatment of ulcer diseases (Slomiany et al., 1997).

Antioxidant Capacity

• Antioxidant Activity : Sulfonamide derivatives have been involved in the study of antioxidant capacities, specifically in reactions with ABTS radical cations. This indicates their potential role in developing antioxidant therapies or as models for understanding oxidative stress and its mitigation (Ilyasov et al., 2020).

Antitumor Activity

• Antitumor Agents : Studies on imidazole derivatives, including those with sulfonamide groups, have shown promise in the search for new antitumor drugs. These compounds exhibit various biological activities that could be leveraged in designing drugs with enhanced efficacy against cancer (Iradyan et al., 2009).

Antimicrobial and Antifungal Uses

• Antimicrobial and Antifungal Agents : Research into sulfonamide compounds such as bifonazole has highlighted their efficacy in treating superficial fungal infections, demonstrating the antimicrobial potential of sulfonamide derivatives. This suggests that similar compounds could be developed for antimicrobial purposes (Lackner & Clissold, 1989).

Novel Synthesis and Pharmaceutical Impurities

• Pharmaceutical Development : The novel synthesis processes for omeprazole and its impurities indicate the relevance of sulfonamide compounds in developing proton pump inhibitors, with implications for creating more efficient and safer drugs for treating conditions like ulcers (Saini et al., 2019).